Ethyl 2-(2-iodobenzamido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-[(2-iodobenzoyl)amino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C17H13IN2O3S/c1-2-23-16(22)10-7-8-13-14(9-10)24-17(19-13)20-15(21)11-5-3-4-6-12(11)18/h3-9H,2H2,1H3,(H,19,20,21)
• InChI Key: LYDRHXBKXTTWFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3I
• Molecular Formula: C17H13IN2O3S
• Molecular Weight: 452.3 g/mol

Description

Ethyl 2-(2-iodobenzamido)benzo[d]thiazole-6-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that is produced through a specific synthesis method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

Synthesis and Characterization

Several studies have focused on synthesizing and characterizing derivatives of Ethyl 2-(2-iodobenzamido)benzo[d]thiazole-6-carboxylate and related compounds, illustrating their potential in creating novel materials and drugs. For example, the synthesis of new piperidine substituted benzothiazole derivatives highlights the compound's role in forming structures with potential antibacterial and antifungal activities (Shafi, Rajesh, & Senthilkumar, 2021). Another study focused on heterocyclic compounds reveals the synthesis of derivatives with anti-inflammatory activity (Abignente et al., 1983).

Anticancer Activity

Research into Ethyl 2-(2-iodobenzamido)benzo[d]thiazole-6-carboxylate derivatives extends into the exploration of anticancer properties. A notable study conducted on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate derivatives discovered compounds exhibiting significant anticancer activities, including apoptosis induction in breast cancer cells, emphasizing the compound's relevance in cancer therapy development (Gad et al., 2020).